Cas no 21224-19-1 (Benzothiazole,6-ethoxy-2-(methylthio)-)

Benzothiazole,6-ethoxy-2-(methylthio)- structure
21224-19-1 structure
Product name:Benzothiazole,6-ethoxy-2-(methylthio)-
CAS No:21224-19-1
MF:C10H11NOS2
MW:225.330439805984
CID:242130

Benzothiazole,6-ethoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,6-ethoxy-2-(methylthio)-
    • Benzothiazole, 6-ethoxy-2-(methylthio)- (6CI,8CI,9CI)
    • Benzothiazole, 6-ethoxy-2-(methylthio)-
    • Inchi: 1S/C10H11NOS2/c1-3-12-7-4-5-8-9(6-7)14-10(11-8)13-2/h4-6H,3H2,1-2H3
    • InChI Key: YMBFFJYYVVSYTK-UHFFFAOYSA-N
    • SMILES: S1C2=CC(OCC)=CC=C2N=C1SC

Computed Properties

  • Exact Mass: 225.02833
  • Monoisotopic Mass: 225.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 75.7A^2

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 355.1±34.0 °C(Predicted)
  • PSA: 22.12
  • pka: 2.03±0.10(Predicted)

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